Cas no 1443741-42-1 (tert-butyl amino(cycloheptyl)methylcarbamate)

tert-butyl amino(cycloheptyl)methylcarbamate structure
1443741-42-1 structure
Product Name:tert-butyl amino(cycloheptyl)methylcarbamate
CAS No:1443741-42-1
MF:C13H26N2O2
MW:242.357743740082
CID:2117553
Update Time:2023-11-19

tert-butyl amino(cycloheptyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl amino(cycloheptyl)methylcarbamate
    • CID 101043248
    • Carbamic acid, N-(aminocycloheptylmethyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C13H26N2O2/c1-13(2,3)17-12(16)15(14)10-11-8-6-4-5-7-9-11/h11H,4-10,14H2,1-3H3
    • InChI Key: IMNYRKFDRLNHAS-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N(CC1CCCCCC1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Topological Polar Surface Area: 55.6

Experimental Properties

  • Density: 1.002±0.06 g/cm3(Predicted)
  • Boiling Point: 354.8±25.0 °C(Predicted)
  • pka: 12.69±0.50(Predicted)
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